Cas no 1489337-98-5 (2,2-dimethyl-5-(methylsulfanyl)pentanoic acid)

• Product Name: 2,2-dimethyl-5-(methylsulfanyl)pentanoic acid
• CAS No: 1489337-98-5
• MF: C₈H₁₆O₂S
• MW: 176.276441574097
• CID: 5895114
• PubChem ID: 65259727
• Update Time: 2025-06-28

2,2-dimethyl-5-(methylsulfanyl)pentanoic acid Chemical and Physical Properties

Names and Identifiers

• Pentanoic acid, 2,2-dimethyl-5-(methylthio)-
• 2,2-Dimethyl-5-(methylthio)pentanoic acid
• 2,2-dimethyl-5-(methylsulfanyl)pentanoic acid
• EN300-1853525
• AKOS014594325
• SCHEMBL13355269
• 1489337-98-5
• CS-0343970

• Inchi： 1S/C8H16O2S/c1-8(2,7(9)10)5-4-6-11-3/h4-6H2,1-3H3,(H,9,10)
• InChI Key： MBXDBGRHLFRGCG-UHFFFAOYSA-N
• SMILES： C(O)(=O)C(C)(C)CCCSC

Computed Properties

• Exact Mass: 176.08710092g/mol
• Monoisotopic Mass: 176.08710092g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 11
• Rotatable Bond Count: 5
• Complexity: 132
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2
• Topological Polar Surface Area: 62.6Ų

Experimental Properties

• Density: 1.041±0.06 g/cm3(Predicted)
• Boiling Point: 281.1±23.0 °C(Predicted)
• pka: 4.76±0.45(Predicted)

Additional information on 2,2-dimethyl-5-(methylsulfanyl)pentanoic acid

Introduction to 2,2-dimethyl-5-(methylsulfanyl)pentanoic acid (CAS No. 1489337-98-5)

2,2-dimethyl-5-(methylsulfanyl)pentanoic acid, identified by the CAS number 1489337-98-5, is a specialized organic compound that has garnered significant attention in the field of pharmaceutical and biochemical research. This compound, characterized by its unique molecular structure, exhibits a range of potential applications that span from drug development to industrial chemistry. Its molecular formula, C₉H₁₈OS, underscores its composition, which includes a carboxylic acid group and a methylsulfanyl substituent, making it a versatile building block for synthetic chemistry.

The structure of 2,2-dimethyl-5-(methylsulfanyl)pentanoic acid features a branched pentanoic acid backbone with a methylsulfanyl group at the fifth carbon position. This arrangement imparts distinct chemical properties that make it valuable in various synthetic pathways. The presence of the carboxylic acid functionality allows for further derivatization into esters, amides, and other pharmacologically relevant compounds, while the methylsulfanyl group contributes to its reactivity and interaction with biological systems.

In recent years, the interest in 2,2-dimethyl-5-(methylsulfanyl)pentanoic acid has been fueled by its potential role in the development of novel therapeutic agents. Researchers have been exploring its derivatives as intermediates in the synthesis of bioactive molecules that target specific biological pathways. For instance, studies have indicated that compounds derived from this molecule may exhibit anti-inflammatory and antimicrobial properties, making them promising candidates for further clinical investigation.

The pharmaceutical applications of 2,2-dimethyl-5-(methylsulfanyl)pentanoic acid are particularly noteworthy. Its structural motifs are reminiscent of known pharmacophores found in various drugs used to treat inflammatory disorders and infections. By leveraging its chemical versatility, scientists aim to design molecules that can modulate key enzymes and receptors involved in these conditions. The compound’s ability to undergo selective modifications allows for the creation of libraries of derivatives with tailored biological activities.

Beyond pharmaceuticals, 2,2-dimethyl-5-(methylsulfanyl)pentanoic acid finds utility in industrial chemistry as a precursor for specialty chemicals. Its unique reactivity makes it suitable for synthesizing complex molecules used in fragrances, polymers, and other high-value materials. The compound’s stability under various reaction conditions further enhances its appeal as an industrial intermediate.

The synthesis of 2,2-dimethyl-5-(methylsulfanyl)pentanoic acid involves multi-step organic transformations that highlight its synthetic accessibility. While detailed protocols are often proprietary or subject to ongoing research, common approaches include Grignard reactions followed by oxidation and functional group interconversions. Advances in catalytic methods have also enabled more efficient routes to this compound, reducing reaction times and improving yields.

In academic research, 1489337-98-5 has been employed as a reference compound in mechanistic studies. Its well-defined structure allows researchers to probe reaction mechanisms involving sulfur-containing compounds and carboxylic acids. Such studies contribute to the broader understanding of organic transformations and inform the development of new synthetic strategies.

The biological activity of derivatives of 2,2-dimethyl-5-(methylsulfanyl)pentanoic acid has been a focal point of investigation. Preliminary studies suggest that certain modifications can enhance binding affinity to target proteins or enzymes. For example, amide derivatives have shown potential in inhibiting proteases associated with inflammatory responses. These findings underscore the importance of structure-activity relationships (SAR) in optimizing drug-like properties.

Future directions in the study of 1489337-98-5 may include exploring its role in drug delivery systems. The compound’s solubility profile and stability make it a candidate for formulation into novel delivery vehicles such as micelles or nanoparticles. Such systems could enhance the bioavailability and targeted action of therapeutic agents derived from this molecule.

The industrial significance of 2,2-dimethyl-5-(methylsulfanyl)pentanoic acid extends to its use as a chiral building block in asymmetric synthesis. Chiral derivatives are crucial in producing enantiomerically pure drugs that exhibit improved efficacy and reduced side effects. By incorporating chiral centers derived from this compound, manufacturers can access valuable intermediates for high-value pharmaceutical products.

In conclusion, 1489337-98-5, or 2,2-dimethyl-5-(methylsulfanyl)pentanoic acid, represents a fascinating compound with diverse applications across pharmaceuticals and industrial chemistry. Its unique structural features offer opportunities for innovation in drug discovery and material science. As research continues to uncover new synthetic routes and biological activities, 1489337-98-5 is poised to remain a key player in advancing chemical sciences.